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Compound of Interest

Compound Name: Onapristone

Cat. No.: B1677295 Get Quote

For Immediate Implementation by Laboratory Personnel

The proper disposal of Onapristone, a progesterone receptor antagonist with potential

antineoplastic activity, is critical to ensure the safety of laboratory personnel and to prevent

environmental contamination.[1] As a substance classified with reproductive toxicity, stringent

disposal protocols must be followed in accordance with federal, state, and local regulations.[1]

This guide provides a comprehensive, step-by-step operational plan for the safe handling and

disposal of Onapristone waste in a research environment.

I. Hazard Identification and Essential Precautions
Onapristone is categorized as a hazardous substance. According to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS), it poses a significant health risk.

Hazard Classification GHS Hazard Statement

Reproductive Toxicity
H360: May damage fertility or the unborn

child[1]

Due to this classification, all personnel handling Onapristone must adhere to strict safety

protocols, including the use of appropriate Personal Protective Equipment (PPE). This includes,

but is not limited to, safety goggles, lab coats, and chemical-resistant gloves. All handling of the

compound, especially when in powdered form, should be conducted within a certified chemical

fume hood to prevent inhalation.
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II. Step-by-Step Disposal Protocol for Onapristone
Waste
The following procedures are mandatory for the disposal of all forms of Onapristone waste,

including pure compound, contaminated labware, and solutions.

Step 1: Waste Segregation and Collection

Immediate Segregation: At the point of generation, all Onapristone waste must be

segregated from non-hazardous waste streams.

Designated Waste Container: Collect all Onapristone waste in a dedicated, properly labeled

hazardous waste container. The container must be made of a material compatible with the

chemical and must have a secure, leak-proof lid.

No Mixing of Incompatibles: Do not mix Onapristone waste with other incompatible

chemical wastes.

Step 2: Labeling of Hazardous Waste Containers

Clear Identification: The waste container must be clearly labeled with the words "Hazardous

Waste" and the full chemical name, "Onapristone."

Hazard Communication: The appropriate GHS hazard pictogram for "Health Hazard" must

be prominently displayed on the label.

Step 3: Storage of Onapristone Waste

Secure Storage Area: Store the sealed waste container in a designated, secure area within

the laboratory. This area should be away from general traffic and incompatible materials.

Secondary Containment: The primary waste container should be placed within a larger,

chemically resistant secondary container to mitigate any potential spills or leaks.
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Limited Accumulation: Adhere to institutional and regulatory limits for the volume of

hazardous waste stored in the laboratory (e.g., not exceeding 10 gallons).

Step 4: Disposal of Empty Onapristone Containers

Triple Rinsing: Empty containers that held Onapristone must be triple-rinsed with a suitable

solvent (e.g., ethanol or another solvent capable of removing the residue).

Rinsate as Hazardous Waste: The rinsate from this cleaning process is considered

hazardous and must be collected in the designated Onapristone hazardous waste

container.

Container Disposal: After triple rinsing, the container can typically be disposed of as regular

laboratory glass or plastic waste, provided the label has been defaced. Always confirm this

with your institution's Environmental Health and Safety (EHS) office.

Step 5: Arranging for Final Disposal

Contact EHS: Once the waste container is full, or approaching the designated storage time

limit, contact your institution's EHS department to arrange for a waste pickup.

Professional Disposal: Onapristone waste must be disposed of through a licensed

hazardous waste management vendor. The final disposal method is typically high-

temperature incineration.

Documentation: Ensure that all necessary paperwork for the waste pickup is completed

accurately and retained for your records, as required by regulations.

Prohibited Disposal Methods:

DO NOT dispose of Onapristone waste down the sink or in any sewer drain.

DO NOT discard Onapristone waste in the regular trash or with biohazardous waste.

DO NOT allow Onapristone waste to be disposed of via evaporation in a fume hood.

III. Experimental Workflow for Onapristone Disposal
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The following diagram illustrates the decision-making process and workflow for the proper

disposal of Onapristone and associated materials in a laboratory setting.
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Onapristone Waste Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Onapristone | C29H39NO3 | CID 5311505 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for Onapristone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677295#onapristone-proper-disposal-procedures]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1677295?utm_src=pdf-body
https://www.benchchem.com/product/b1677295?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677295?utm_src=pdf-body
https://www.benchchem.com/product/b1677295?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Onapristone
https://www.benchchem.com/product/b1677295#onapristone-proper-disposal-procedures
https://www.benchchem.com/product/b1677295#onapristone-proper-disposal-procedures
https://www.benchchem.com/product/b1677295#onapristone-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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